Cas no 62054-49-3 (Ethyl trans-3-Methyl-4-oxocrotonate)

• Product Name: Ethyl trans-3-Methyl-4-oxocrotonate
• CAS No: 62054-49-3
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD00043412
• CID: 826368
• PubChem ID: 57652143
• Update Time: 2025-04-19

Ethyl trans-3-Methyl-4-oxocrotonate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methyl-4-oxobut-2-enoate
• Ethyl 3-methyl-4-oxocrotonate
• ethyl (E)-3-methyl-4-oxobut-2-enoate
• Ethyl trans-3-Methyl-4-oxocrotonate
• Ethyl trans-γ-oxosenecioate
• Ethyl trans-3-methyl-4-oxo-2-butenoate
• DS-13493
• Ethyl 3-methyl-4-oxo-2-butenoate
• ethyl 3-methyl4-oxocrotonate
• CS-W008241
• SCHEMBL1248607
• 2-Butenoic acid,3-methyl-4-oxo-,ethyl ester
• ethyl (E)-3-formyl-2-butenoate
• Ethyl 4-oxo-3-methylcrotonate
• F16586
• Ethyl 3-methyl-4-oxocrotonate, >=97.0% (GC)
• (E)-ethyl 3-methyl-4-oxobut-2-enoate
• MFCD00043412
• ethyl3-methyl-4-oxobut-2-enoate
• (E)-3-Methyl-4-oxo-2-butenoic Acid Ethyl Ester; 3-Methyl-fumaraldehydic Acid Ethyl Ester; Ethyl (2E)-3-Methyl-4-oxobut-2-enoate
• AKOS015900693
• (E)-3-Methyl-4-oxo-but-2-enoic acid ethylester
• 62054-49-3
• EC 690-663-8
• ethyl-3-methyl-4-oxocrotonate
• Ethyl (E)-3-Methyl-4-Oxo-2-Butenoate
• Ethyl (2E)-3-Methyl-4-oxobut-2-enoate
• EINECS 255-575-2
• 41891-38-7
• DB-310204

• MDL： MFCD00043412
• Inchi： 1S/C7H10O3/c1-3-10-7(9)4-6(2)5-8/h4-5H,3H2,1-2H3/b6-4+
• InChI Key： YLFXEUMFBVGYEL-GQCTYLIASA-N
• SMILES： O(C(/C=C(/C=O)\C)=O)CC

Computed Properties

• Exact Mass: 142.06300
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.044 g/mL at 20 °C(lit.)
• Melting Point: No data available
• Boiling Point: 195-202 °C(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.461
• Solubility: Slightly soluble (20 g/l) (25 º C),
• PSA: 43.37000
• LogP: 0.69470

Ethyl trans-3-Methyl-4-oxocrotonate Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S23; S24/25; S36; S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters